Cas no 1052647-27-4 (Methyl 5-iodo-2,4-dimethylbenzoate)

Methyl 5-iodo-2,4-dimethylbenzoate structure
1052647-27-4 structure
Product Name:Methyl 5-iodo-2,4-dimethylbenzoate
CAS No:1052647-27-4
MF:C10H11IO2
MW:290.097615480423
MDL:MFCD11112900
CID:836295
PubChem ID:44828936
Update Time:2025-07-30

Methyl 5-iodo-2,4-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-iodo-2,4-dimethylbenzoate
    • Benzoic acid, 5-iodo-2,4-dimethyl-, methyl ester
    • 5-iodo-2,4-dimethylbenzoic acid methyl ester
    • AK-93227
    • CTK8C6815
    • KB-145668
    • methyl 5-iodanyl-2,4-dimethyl-benzoate
    • SBB068051
    • SureCN1920431
    • Methyl5-iodo-2,4-dimethylbenzoate
    • DTXSID90661023
    • CS-0341483
    • AKOS015851998
    • MFCD11112900
    • F85697
    • A1-02701
    • 1052647-27-4
    • DB-059319
    • SB30402
    • SCHEMBL1920431
    • ZETITKGSTYFZFM-UHFFFAOYSA-N
    • CSB64727
    • MDL: MFCD11112900
    • Inchi: 1S/C10H11IO2/c1-6-4-7(2)9(11)5-8(6)10(12)13-3/h4-5H,1-3H3
    • InChI Key: ZETITKGSTYFZFM-UHFFFAOYSA-N
    • SMILES: IC1=CC(C(=O)OC)=C(C)C=C1C

Computed Properties

  • Exact Mass: 289.98038g/mol
  • Monoisotopic Mass: 289.98038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26.3Ų

Methyl 5-iodo-2,4-dimethylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0671-1g
Methyl 5-iodo-2,4-dimethylbenzoate
1052647-27-4 97%
1g
5071.29CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0671-5g
Methyl 5-iodo-2,4-dimethylbenzoate
1052647-27-4 97%
5g
20268.21CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0671-500mg
Methyl 5-iodo-2,4-dimethylbenzoate
1052647-27-4 97%
500mg
2959.67CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0671-250mg
Methyl 5-iodo-2,4-dimethylbenzoate
1052647-27-4 97%
250mg
1908.1CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0671-100mg
Methyl 5-iodo-2,4-dimethylbenzoate
1052647-27-4 97%
100mg
1382.31CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0671-50mg
Methyl 5-iodo-2,4-dimethylbenzoate
1052647-27-4 97%
50mg
1110.94CNY 2021-05-08
abcr
AB536017-1 g
Methyl 5-iodo-2,4-dimethylbenzoate; .
1052647-27-4
1g
€429.10 2023-04-14
eNovation Chemicals LLC
K02560-1g
methyl 5-iodo-2,4-dimethylbenzoate
1052647-27-4 >97%
1g
$595 2023-09-02
eNovation Chemicals LLC
K02560-2g
methyl 5-iodo-2,4-dimethylbenzoate
1052647-27-4 >97%
2g
$995 2023-09-02
eNovation Chemicals LLC
Y1007872-100mg
Methyl 5-iodo-2,4-dimethylbenzoate
1052647-27-4 95%
100mg
$200 2024-07-28
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